Cas no 65-46-3 (Cytidine)

Cytidine is a nucleoside composed of cytosine linked to a ribose sugar molecule. It serves as a key component in various biochemical processes, including DNA and RNA synthesis. Our Cytidine product offers high purity and consistent quality, making it suitable for research applications requiring accurate biological measurements.
Cytidine structure
Cytidine structure
Product Name:Cytidine
CAS No:65-46-3
MF:C9H13N3O5
MW:243.216622114182
MDL:MFCD00006545
CID:33832
PubChem ID:6175
Update Time:2025-08-20

Cytidine Chemical and Physical Properties

Names and Identifiers

    • Cytidine
    • 4-Amino-1-beta-D-ribofuranosyl-2(1H)-pyrimidinone
    • 1-BETA-D-RIBOFURANOSIDE CYTOSINE
    • Citidine
    • Cyd
    • Cytidin
    • CYTIDINE extrapure
    • Cytosine β-D-riboside
    • Cytosine-1-β-D-ribofuranoside
    • 1-beta-Ribofuranosylosine
    • Cytosine riboside
    • 1-beta-D-Ribofuranosylcytosine
    • 1beta-Ribofuranosylcytosine
    • beta-D-Ribofuranoside, cytosine-1
    • 1-beta-Ribofuranosylcytosine
    • Zytidin
    • 4-Amino-1beta-D-ribofuranosyl-2(1H)-pyrimidinone
    • Cytosine, 1-beta-D-ribofuranosyl-
    • 1beta-2'-Ribofuranosylcytosine, d-
    • 2(1H)-Pyrimidinone, 4-amino-1-beta-D-ribofuranosyl-
    • 2(1H)-Pyrimidinone, 4-amino-1beta-D
    • 1beta-D-Ribofuranosylcytosine
    • 2(1H)-Pyrimidinone
    • 65-46-3
    • CYTARABINE, Cytarabine (Cytosine 1-b-D-arabinofuranoside), CYTIDINE
    • 4-amino-1-beta-D-ribofuranosylpyrimidin-2(1H)-one
    • 26524-60-7
    • Cytarabine
    • cytosine-1beta-D-Ribofuranoside
    • MLSMR
    • SMR001549941
    • 1-β-D-Arabinofuranosylcytosine
    • MLS003389283
    • MLS002702869
    • MDL： MFCD00006545
    • Inchi： 1S/C9H13N3O5/c10-5-1-2-12(9(16)11-5)8-7(15)6(14)4(3-13)17-8/h1-2,4,6-8,13-15H,3H2,(H2,10,11,16)
    • InChI Key： UHDGCWIWMRVCDJ-UHFFFAOYSA-N
    • SMILES： NC1=NC(=O)N(C2C(O)C(O)C(CO)O2)C=C1
    • BRN： 89173

Computed Properties

  • Exact Mass: 243.08600
  • Monoisotopic Mass: 243.085521
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 383
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: -2.1
  • Topological Polar Surface Area: 129
  • Molecular Weight: 243.22

Experimental Properties

  • Color/Form: Powder
  • Density: 1.3686 (rough estimate)
  • Melting Point: 210-220 °C (dec.) (lit.)
  • Boiling Point: 545.7°C at 760 mmHg
  • Flash Point: 283.8℃
  • Refractive Index: 34 ° (C=0.7, H2O)
  • Solubility: H2O: 50 mg/mL
  • Water Partition Coefficient: dissolution
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents. Protect from moisture.
  • PSA: 130.83000
  • LogP: -1.98180
  • Merck: 2786
  • Sensitiveness: Hygroscopic
  • pka: 4.22, 12.5(at 25℃)
  • Specific Rotation: 31.5 º (c=0.6, H2O 25 ºC)
  • Optical Activity: [α]20/D +33°, c = 2 in H2O
  • Vapor Pressure: Negligible (NTP, 1992)
  • Solubility: Soluble in water, acid and alkali, insoluble in organic solvents.

Cytidine Security Information

Cytidine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Cytidine Pricemore >>

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HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI
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Cytidine
 65-46-3 ≥99%
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Cytidine Production Method

Production Method 1

2536-99-4 2536-99-4
65-46-3 65-46-3
84-52-6 84-52-6
Reaction Conditions
1.1 Reagents: Cupric chloride Solvents: Dimethyl sulfoxide ,  Water ;  pH 8.8, 50 °C
Reference
Ribonuclease Activity of an Artificial Catalyst That Combines a Ligated CuII Ion and a Guanidinium Group at the Upper Rim of a cone-Calix[4]arene Platform
Salvio, Riccardo; et al, Journal of Organic Chemistry, 2015, 80(11), 5887-5893

Production Method 2

2536-99-4 2536-99-4
65-46-3 65-46-3
85-94-9 85-94-9
84-52-6 84-52-6
Reaction Conditions
1.1 Reagents: 4-(2-Hydroxyethyl)-1-piperazineethanesulfonic acid Catalysts: Manganese, dichloro(2,2′:6′,2′′-terpyridine-κN1,κN1′,κN1′′)-, (SP-5-12)- Solvents: Water ;  21 h, pH 7.0, 50 °C
1.2 Reagents: Phosphoric acid Solvents: Water
Reference
Hydrolysis of di-ribonucleoside monophosphate diesters assisted by a manganese(II) complex
Yashiro, Morio; et al, Bulletin of the Chemical Society of Japan, 2003, 76(9), 1813-1817

Cytidine Raw materials

Cytidine Preparation Products

Cytidine Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:65-46-3)胞苷
Order Number:LE8436757;LE9064;LE1566
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:46
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:65-46-3)Cytidine
Order Number:sfd17500
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:65-46-3)Cytidine
Order Number:A835123
Stock Status:in Stock
Quantity:500g/1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:32
Price ($):220.0/349.0
Email:sales@amadischem.com
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:65-46-3)Cytidine
Order Number:NC13486
Stock Status:
Quantity:10g
Purity:97%
Pricing Information Last Updated:Friday, 18 July 2025 16:03
Price ($):Price inquiry
Email:sales@newcanbio.com
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
(CAS:65-46-3)Cytidine
Order Number:PR073
Stock Status:in stock
Quantity:1kg
Purity:97%
Pricing Information Last Updated:Monday, 28 April 2025 16:48
Price ($):discuss personally
Email:Minch@pinrchem.com

Cytidine Spectrogram

1H NMR Varian Water
1H NMR
MS-MS
MS-MS

Cytidine Related Literature

Related Categories

65-46-3 (Cytidine) Related Products

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:65-46-3)胞苷
LE8436757;LE9064;LE1566
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:65-46-3)Cytidine
sfd17500
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email